N-(4-(pyrrolidin-1-yl)phenethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H22N2OS/c21-18(14-17-4-3-13-22-17)19-10-9-15-5-7-16(8-6-15)20-11-1-2-12-20/h3-8,13H,1-2,9-12,14H2,(H,19,21)
• InChI Key: XOPLDWXFYZSDGK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CCNC(=O)CC3=CC=CS3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

N-(4-(pyrrolidin-1-yl)phenethyl)-2-(thiophen-2-yl)acetamide, also known as PTAC, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PTAC is a derivative of phenethylamine and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

Novel Pharmaceutical Compounds

Research on compounds structurally related to N-(4-(pyrrolidin-1-yl)phenethyl)-2-(thiophen-2-yl)acetamide demonstrates their potential in developing new pharmaceuticals. For example, studies on N-[2-(1-pyrrolidinyl)ethyl]acetamides have explored their biological evaluation as opioid kappa agonists, highlighting the role of structural modifications in enhancing biological activity and selectivity (J. J. Barlow et al., 1991). Similarly, compounds incorporating the pyrrolidinyl group have been investigated for their antitumor (S. Alqasoumi et al., 2009) and antimicrobial activities (Samir Bondock et al., 2008), suggesting a broad spectrum of potential pharmacological applications.

Materials Science

In materials science, related acetamide compounds have been utilized in the synthesis of novel materials. For instance, the synthesis and characterization of polyimides based on a novel pyridine-containing diamine demonstrate the role of structural components in developing materials with desirable thermal and mechanical properties (S. Yan et al., 2011). This research indicates potential applications of structurally similar acetamides in creating new materials with specific physical characteristics.

Mechanism of Action

Pyrrolidine Ring

The pyrrolidine ring is a common feature in many biologically active compounds . It is a five-membered nitrogen heterocycle that is used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .